Cas no 1261765-01-8 (2-Chloro-3-nitro-3'-(trifluoromethoxy)biphenyl)

• Product Name: 2-Chloro-3-nitro-3'-(trifluoromethoxy)biphenyl
• CAS No: 1261765-01-8
• MF: C₁₃H₇ClF₃NO₃
• MW: 317.647793054581
• CID: 4998844
• Update Time: 2025-08-02

2-Chloro-3-nitro-3'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-nitro-3'-(trifluoromethoxy)biphenyl

• Inchi： 1S/C13H7ClF3NO3/c14-12-10(5-2-6-11(12)18(19)20)8-3-1-4-9(7-8)21-13(15,16)17/h1-7H
• InChI Key： MHMBVAACZBSCJM-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C=CC=C(C=1)OC(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 375
• XLogP3: 5.3
• Topological Polar Surface Area: 55

Additional information on 2-Chloro-3-nitro-3'-(trifluoromethoxy)biphenyl

Introduction to 2-Chloro-3-nitro-3'-(trifluoromethoxy)biphenyl (CAS No. 1261765-01-8)

2-Chloro-3-nitro-3'-(trifluoromethoxy)biphenyl, with the CAS number 1261765-01-8, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This biphenyl derivative features a unique combination of functional groups, including a chloro, nitro, and trifluoromethoxy moiety, which endow it with a range of interesting properties and potential applications.

The molecular structure of 2-Chloro-3-nitro-3'-(trifluoromethoxy)biphenyl is characterized by a biphenyl core, which consists of two benzene rings connected by a single bond. The presence of the chloro group at the 2-position, the nitro group at the 3-position, and the trifluoromethoxy group at the 3'-position on the second benzene ring imparts specific chemical reactivity and physical properties to the molecule. These functional groups are known for their ability to influence the electronic and steric properties of the molecule, making it a valuable building block in organic synthesis.

In recent years, 2-Chloro-3-nitro-3'-(trifluoromethoxy)biphenyl has been extensively studied for its potential use in various applications. One of the key areas of interest is its role as an intermediate in the synthesis of pharmaceutical compounds. The presence of the nitro group can be reduced to an amino group, which is a common functional group in many drugs. Additionally, the trifluoromethoxy group can enhance the lipophilicity and metabolic stability of molecules, making it particularly useful in drug design.

Research has also explored the use of 2-Chloro-3-nitro-3'-(trifluoromethoxy)biphenyl in materials science. The unique electronic properties of this compound make it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The biphenyl core provides a rigid structure that can facilitate efficient charge transport, while the functional groups can be tailored to optimize electronic performance.

A recent study published in the Journal of Medicinal Chemistry highlighted the potential of 2-Chloro-3-nitro-3'-(trifluoromethoxy)biphenyl as a scaffold for developing new antiviral agents. The researchers found that derivatives of this compound exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The trifluoromethoxy group was found to play a crucial role in enhancing the antiviral efficacy by improving cellular uptake and reducing cytotoxicity.

In addition to its pharmaceutical and materials applications, 2-Chloro-3-nitro-3'-(trifluoromethoxy)biphenyl has been investigated for its environmental impact. Studies have shown that this compound is relatively stable under ambient conditions but can undergo degradation under specific conditions, such as exposure to strong acids or bases. Understanding its environmental fate is important for assessing its safety and potential risks.

The synthesis of 2-Chloro-3-nitro-3'-(trifluoromethoxy)biphenyl typically involves multi-step processes that include coupling reactions, nitration, and chlorination steps. Advances in synthetic methods have led to more efficient and scalable routes for producing this compound, making it more accessible for research and industrial applications.

In conclusion, 2-Chloro-3-nitro-3'-(trifluoromethoxy)biphenyl (CAS No. 1261765-01-8) is a multifaceted compound with significant potential in various fields. Its unique combination of functional groups makes it an attractive candidate for drug development, materials science, and other advanced applications. Ongoing research continues to uncover new possibilities for this intriguing molecule.